Cas no 2228359-47-3 (5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole)

5-(But-3-yn-2-yl)-1-ethyl-1H-pyrazole is a specialized pyrazole derivative featuring an alkyne functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its unique structure, combining a pyrazole core with an ethyl substituent and a terminal alkyne, offers versatility in click chemistry applications, particularly in Huisgen cycloaddition reactions. The compound's reactivity enables efficient conjugation with azides, facilitating the synthesis of complex heterocyclic systems. Its well-defined molecular framework ensures consistent performance in medicinal chemistry and material science applications. The presence of both pyrazole and alkyne moieties enhances its utility as a building block for drug discovery and functional material development.
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole structure
2228359-47-3 structure
Product Name:5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
CAS No:2228359-47-3
MF:C9H12N2
MW:148.204981803894
CID:6406469
PubChem ID:165657728
Update Time:2025-10-31

5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
    • 2228359-47-3
    • EN300-1997734
    • Inchi: 1S/C9H12N2/c1-4-8(3)9-6-7-10-11(9)5-2/h1,6-8H,5H2,2-3H3
    • InChI Key: FWANXFBLGCQWGS-UHFFFAOYSA-N
    • SMILES: N1(CC)C(=CC=N1)C(C#C)C

Computed Properties

  • Exact Mass: 148.100048391g/mol
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.8Ų

5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1997734-0.05g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
0.05g
$1247.0 2023-09-16
Enamine
EN300-1997734-0.1g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
0.1g
$1307.0 2023-09-16
Enamine
EN300-1997734-0.25g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
0.25g
$1366.0 2023-09-16
Enamine
EN300-1997734-0.5g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
0.5g
$1426.0 2023-09-16
Enamine
EN300-1997734-1.0g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
1g
$1485.0 2023-06-02
Enamine
EN300-1997734-2.5g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
2.5g
$2912.0 2023-09-16
Enamine
EN300-1997734-5.0g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
5g
$4309.0 2023-06-02
Enamine
EN300-1997734-10.0g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
10g
$6390.0 2023-06-02
Enamine
EN300-1997734-1g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
1g
$1485.0 2023-09-16
Enamine
EN300-1997734-5g
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
2228359-47-3
5g
$4309.0 2023-09-16

Additional information on 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole

Research Briefing on 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole (CAS: 2228359-47-3) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of heterocyclic compounds, particularly pyrazole derivatives, due to their versatile pharmacological properties. Among these, 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole (CAS: 2228359-47-3) has emerged as a compound of interest owing to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole belongs to the class of substituted pyrazoles, which are known for their role as key scaffolds in medicinal chemistry. Recent studies have explored its synthesis via copper-catalyzed alkyne-azide cycloaddition (CuAAC) reactions, demonstrating high yields and selectivity. The presence of the but-3-yn-2-yl moiety enhances its reactivity, making it a valuable intermediate for further functionalization in drug design.

In terms of biological activity, preliminary in vitro studies have revealed that 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole exhibits moderate inhibitory effects on specific kinase targets, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings suggest its potential as a lead compound for developing kinase inhibitors, particularly in oncology. Additionally, its pharmacokinetic properties, such as metabolic stability and membrane permeability, are currently under investigation to assess its suitability for in vivo applications.

Recent patent filings and industry reports indicate growing interest in this compound for its application in targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in PROTAC (Proteolysis Targeting Chimera) technology, where it serves as a linker to facilitate the degradation of disease-related proteins. This innovative approach underscores the compound's versatility beyond traditional small-molecule inhibitors.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole (CAS: 2228359-47-3) represents a promising scaffold in chemical biology and drug discovery. Its synthetic accessibility, coupled with its emerging biological activities, positions it as a valuable tool for developing next-generation therapeutics. Future research should focus on elucidating its mechanism of action and expanding its applications in precision medicine.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd